Cas no 154418-15-2 (Methyl 3-O-feruloylquinate)

• Product Name: Methyl 3-O-feruloylquinate
• CAS No: 154418-15-2
• Molecular Formula: C₁₈H₂₂O₉
• Molecular Weight: 382.361886501312
• CID: 2087237
• PubChem ID: 24813764

Methyl 3-O-feruloylquinate Properties

Names and Identifiers

• Methyl 3-O-feruloylquinate
• (1S,3R,4R,5R)-1,3,4-Trihydroxy-5-[[(2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propen-1-yl]oxy]cyclohexanecarboxylic acid methyl ester
• 154418-15-2
• HY-126418
• methyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylate
• (1S,3R,4R,5R)-Methyl 1,3,4-trihydroxy-5-(((E)-3-(4-hydroxy-3-methoxyphenyl)acryloyl)oxy)cyclohexanecarboxylate
• FS-7760
• CS-0103709
• AKOS040762043
• DA-75468

• InChIKey： CPYDMLXRLHYXSV-JVCGYDKASA-N
• Inchi： InChI=1S/C18H22O9/c1-25-13-7-10(3-5-11(13)19)4-6-15(21)27-14-9-18(24,17(23)26-2)8-12(20)16(14)22/h3-7,12,14,16,19-20,22,24H,8-9H2,1-2H3/b6-4+/t12-,14-,16-,18+/m1/s1
• SMILES： COC1=C(C=CC(=C1)/C=C/C(=O)O[C@@H]2C[C@@](C[C@H]([C@H]2O)O)(C(=O)OC)O)O

Computed Properties

• Exact Mass: 382.126382g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 382.126382g/mol
• Monoisotopic Mass: 382.126382g/mol
• Topological Polar Surface Area: 143Ų
• Heavy Atom Count: 27
• Complexity: 563
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Solubility: Slightly soluble (5 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives